Quercetin-3-arabinoside
Quercetin-3-arabinoside
Avicularin, also known as avicularoside, belongs to the class of organic compounds known as flavonoid-3-o-glycosides. These are phenolic compounds containing a flavonoid moiety which is O-glycosidically linked to carbohydrate moiety at the C3-position. Avicularin exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, avicularin is primarily located in the cytoplasm. Outside of the human body, avicularin can be found in a number of food items such as grape wine, apple, nuts, and fennel. This makes avicularin a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
572-30-5
VCID:
VC0192226
InChI:
InChI=1S/C20H18O11/c21-6-13-15(26)17(28)20(30-13)31-19-16(27)14-11(25)4-8(22)5-12(14)29-18(19)7-1-2-9(23)10(24)3-7/h1-5,13,15,17,20-26,28H,6H2
SMILES:
C1=CC(=C(C=C1C2=C(C(=O)C3=C(C=C(C=C3O2)O)O)OC4C(C(C(O4)CO)O)O)O)O
Molecular Formula:
C20H18O11
Molecular Weight:
434.3 g/mol
Quercetin-3-arabinoside
CAS No.: 572-30-5
Natural Products
VCID: VC0192226
Molecular Formula: C20H18O11
Molecular Weight: 434.3 g/mol
| CAS No. | 572-30-5 |
|---|---|
| Product Name | Quercetin-3-arabinoside |
| Molecular Formula | C20H18O11 |
| Molecular Weight | 434.3 g/mol |
| IUPAC Name | 3-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxy-2-(3,4-dihydroxyphenyl)-5,7-dihydroxychromen-4-one |
| Standard InChI | InChI=1S/C20H18O11/c21-6-13-15(26)17(28)20(30-13)31-19-16(27)14-11(25)4-8(22)5-12(14)29-18(19)7-1-2-9(23)10(24)3-7/h1-5,13,15,17,20-26,28H,6H2 |
| Standard InChIKey | BDCDNTVZSILEOY-UHFFFAOYSA-N |
| Isomeric SMILES | C1=CC(=C(C=C1C2=C(C(=O)C3=C(C=C(C=C3O2)O)O)O[C@H]4[C@@H]([C@H]([C@@H](O4)CO)O)O)O)O |
| SMILES | C1=CC(=C(C=C1C2=C(C(=O)C3=C(C=C(C=C3O2)O)O)OC4C(C(C(O4)CO)O)O)O)O |
| Canonical SMILES | C1=CC(=C(C=C1C2=C(C(=O)C3=C(C=C(C=C3O2)O)O)OC4C(C(C(O4)CO)O)O)O)O |
| Melting Point | 217°C |
| Physical Description | Solid |
| Description | Avicularin, also known as avicularoside, belongs to the class of organic compounds known as flavonoid-3-o-glycosides. These are phenolic compounds containing a flavonoid moiety which is O-glycosidically linked to carbohydrate moiety at the C3-position. Avicularin exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, avicularin is primarily located in the cytoplasm. Outside of the human body, avicularin can be found in a number of food items such as grape wine, apple, nuts, and fennel. This makes avicularin a potential biomarker for the consumption of these food products. |
| Synonyms | Avicularin |
| PubChem Compound | 12308704 |
| Last Modified | Nov 11 2021 |
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